Furomollugin
Overview
Description
Furomollugin is a natural product with antioxidant and antibacterial activities . It can be isolated from Rubia cordifolia . Furomollugin lacks potent anti-tyrosinase activity but also exhibits significant anticancer property .
Synthesis Analysis
Furomollugin and its analogs were synthesized in high yields via ceric ammonium nitrate-catalyzed formal [3 + 2] cycloaddition as a key step . Furomollugin was synthesized in three steps from commercially available starting materials using phthalide annulation chemistry .
Molecular Structure Analysis
The molecular formula of Furomollugin is C14H10O4 . Its molecular weight is 242.23 g/mol . The structures of the synthesized compounds were confirmed by IR, 1 H NMR, 13 C NMR, and HRMS .
Chemical Reactions Analysis
The in vitro antioxidant activities of synthesized compounds were determined by analyzing radical scavenging activities for 1,1-diphenyl-2-picrylhydrazyl (DPPH), nitric oxide, and hydrogen peroxide assays . The results showed that the synthesized furomollugin analogs had effective antioxidant power .
Physical And Chemical Properties Analysis
The molecular weight of Furomollugin is 242.23 g/mol . The molecular formula is C14H10O4 . More specific physical and chemical properties are not clearly mentioned in the available resources.
Scientific Research Applications
Antioxidant Activity
Furomollugin and its analogs have been synthesized and their in vitro antioxidant activities have been determined . The analysis involved determining radical scavenging activities for 1,1-diphenyl-2-picrylhydrazyl (DPPH), nitric oxide, and hydrogen peroxide assays . The results showed that the synthesized furomollugin analogs had effective antioxidant power . Specifically, dihydronaphthofurans with 2-alkyoxy or 2-aryl group were found to be the most potent radical scavengers in the DPPH assay .
Antibacterial Activity
In addition to their antioxidant properties, furomollugin and its analogs have also demonstrated significant antibacterial activities . The antibacterial activities of these compounds were evaluated and the highly active compounds were selected for further determination of minimal inhibitory concentrations (MICs) . For instance, Compound 19 (MIC = 2 μg/mL) was found to be highly active against the gram-negative bacteria Escherichia coli (KCTC-1924) than the Ampicillin standard (MIC = 4 μg/mL) . Similarly, Compound 22 (MIC = 0.5 μg/mL) inhibited gram-positive bacteria Staphylococcus aureus (KCTC-1916) growth as effectively as ampicillin (MIC = 0.5 μg/mL) .
Safety And Hazards
Future Directions
properties
IUPAC Name |
methyl 5-hydroxybenzo[g][1]benzofuran-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O4/c1-17-14(16)11-10-6-7-18-13(10)9-5-3-2-4-8(9)12(11)15/h2-7,15H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFMYCYWCHKTNNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=CC=CC=C2C3=C1C=CO3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Furomollugin | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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